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Compound of Interest

Compound Name: UNC 0631

Cat. No.: B612092

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of UNC0631, a potent and selective inhibitor of G9a and GLP methyltransferase
activity. Adherence to these protocols is essential for minimizing risks and maintaining a safe
research environment.

Key Chemical and Physical Properties of UNC0631

A thorough understanding of a compound's properties is the first step toward safe handling and
disposal. Below is a summary of the key quantitative data for UNC0631.
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Property Value

CAS Number 1320288-19-4[1][2]
Molecular Formula C37H61N702[1][2]
Formula Weight 635.9 g/mol [1]
Purity =298%[1]
Appearance Crystalline solid[1]

DMF: 30 mg/mL[1]DMSO: 5 mg/mL[1]Ethanol:

Solubility 30 mg/mL[1]Ethanol:PBS (pH 7.2) (1:1): 0.5
mg/mL[1]

Storage -20°C[1]

Stability > 4 years at -20°C[1]

Experimental Protocols: Disposal Procedures for
UNC0631

As a bioactive chemical, UNC0631 and any materials contaminated with it must be treated as
chemical waste. Disposal should always be in accordance with local, state, and federal
regulations, and institutional policies.

Step 1: Waste Identification and Segregation

» Solid Waste: Collect unused or expired UNC0631 powder in its original container or a clearly
labeled, sealed container. This includes any weighing paper, spatulas, or other disposable
equipment that has come into direct contact with the solid compound.

» Liquid Waste: Solutions containing UNC0631 should be collected in a designated, leak-proof,
and chemically resistant waste container. Do not mix with other incompatible chemical waste
streams. The container must be clearly labeled with "Hazardous Waste," the name
"UNCO0631," and the solvent(s) used.
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o Contaminated Labware: Disposable items such as pipette tips, gloves, and bench paper that
are contaminated with UNC0631 should be collected in a designated, sealed plastic bag or
container clearly labeled as "UNC0631 Contaminated Waste." Non-disposable glassware
should be decontaminated by rinsing with an appropriate solvent, and the rinsate collected
as liquid chemical waste.

Step 2: Waste Container Management

o Labeling: All waste containers must be accurately and clearly labeled. The label should
include the full chemical name (UNC0631), the concentration (if in solution), any other
chemical constituents, and the appropriate hazard symbols.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from general laboratory traffic. Ensure secondary containment is used to prevent spills.

Step 3: Disposal

» Professional Disposal Service: UNC0631 waste must be disposed of through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Do not dispose of UNC0631 down the drain or in the regular trash.

e Scheduling Pickup: Contact your EHS office to schedule a pickup for your properly labeled
and stored UNCO0631 waste. Follow their specific procedures for waste manifest
documentation.

Visualizing the Disposal Workflow

To further clarify the procedural logic for UNC0631 disposal, the following diagram outlines the
decision-making process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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